Cas no 1093076-67-5 (5-methylfuran-2-carbothioamide)

• Product name: 5-methylfuran-2-carbothioamide
• CAS No: 1093076-67-5
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 4571057

5-methylfuran-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-Methylfuran-2-carbothioamide
• 2-Furancarbothioamide, 5-methyl-
• 5-methylfuran-2-carbothioamide

• Inchi： 1S/C6H7NOS/c1-4-2-3-5(8-4)6(7)9/h2-3H,1H3,(H2,7,9)
• InChI Key： CGKHFDOVVVLUFG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(N)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5-methylfuran-2-carbothioamide

Introduction to 5-methylfuran-2-carbothioamide (CAS No. 1093076-67-5)

5-methylfuran-2-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 1093076-67-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic thioamide derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a furan ring substituted with a methyl group at the 5-position and a carbothioamide functional group at the 2-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 5-methylfuran-2-carbothioamide (CAS No. 1093076-67-5) consists of a five-membered aromatic ring containing an oxygen atom, a methyl group attached at the 5-position, and a thioamide moiety at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in designing novel pharmacophores. The thioamide group, in particular, is known for its ability to participate in hydrogen bonding and metal coordination, making it a valuable component in drug design strategies.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-methylfuran-2-carbothioamide (CAS No. 1093076-67-5). Researchers have been investigating its derivatives as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions. The furan ring itself is a common motif in natural products and pharmaceuticals, known for its bioactivity and metabolic stability. The addition of the thioamide group enhances the molecule's interaction with biological targets, such as enzymes and receptors.

One of the most compelling aspects of 5-methylfuran-2-carbothioamide (CAS No. 1093076-67-5) is its synthetic versatility. The compound can serve as a building block for more complex molecules through various chemical transformations, including nucleophilic substitution, cyclization, and coupling reactions. This flexibility allows chemists to tailor its properties for specific applications, such as developing new drugs or agrochemicals.

Recent studies have highlighted the role of 5-methylfuran-2-carbothioamide (CAS No. 1093076-67-5) in medicinal chemistry. For instance, researchers have demonstrated its ability to modulate certain enzyme activities that are implicated in diseases like cancer and diabetes. The thioamide group's ability to act as a hydrogen bond acceptor and donor makes it an ideal candidate for designing molecules that can interact with biological targets in a precise manner.

The synthesis of 5-methylfuran-2-carbothioamide (CAS No. 1093076-67-5) typically involves multi-step organic reactions starting from readily available furan derivatives. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve yield and purity. These advancements have made it feasible to produce the compound on both laboratory and industrial scales.

The pharmacokinetic properties of 5-methylfuran-2-carbothioamide (CAS No. 1093076-67-5) are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential. Preliminary studies suggest that it exhibits moderate solubility in water and lipids, which could influence its bioavailability and tissue distribution.

In conclusion, 5-methylfuran-2-carbothioamide (CAS No. 1093076-67-5) represents a promising compound in pharmaceutical research due to its unique structural features and synthetic accessibility. Its potential applications in drug development are vast, ranging from treating neurological disorders to addressing inflammatory conditions. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in future therapeutics.